Cas no 2172252-34-3 (1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172252-34-3
• MF: C₅H₄ClF₃N₂O₂S
• MW: 248.610669136047
• CID: 6138777
• PubChem ID: 165591267
• Update Time: 2025-06-11

1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride
• 2172252-34-3
• EN300-1614398

• Inchi： 1S/C5H4ClF3N2O2S/c6-14(12,13)4-1-2-10-11(4)3-5(7,8)9/h1-2H,3H2
• InChI Key： QJYNGOWWMDCILZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1CC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 247.9634107g/mol
• Monoisotopic Mass: 247.9634107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172252-34-3)

1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172252-34-3) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various functional molecules and pharmaceuticals. The unique combination of a trifluoroethyl group and a pyrazole ring in its structure endows it with distinct chemical properties and reactivity profiles, making it an essential building block in modern chemical research.

The trifluoroethyl group is known for its strong electron-withdrawing effect and hydrophobicity, which can significantly influence the physicochemical properties of the molecule. This property is particularly valuable in the design of drugs where solubility and metabolic stability are crucial factors. The pyrazole ring, on the other hand, is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and interact with biological targets. The presence of a sulfonyl chloride functional group further enhances the reactivity of the molecule, enabling it to participate in a wide range of chemical reactions such as nucleophilic substitution and coupling reactions.

In recent years, there has been a growing interest in the use of sulfonyl chlorides as intermediates in the synthesis of pharmaceuticals and agrochemicals. One notable application is in the development of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride as a key intermediate in the synthesis of potent inhibitors for kinases and proteases. These inhibitors have shown promising results in preclinical studies for treating diseases such as cancer and inflammatory disorders.

The reactivity of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride can be harnessed to introduce functional groups into target molecules through nucleophilic substitution reactions. This makes it an ideal choice for synthetic chemists aiming to modify existing compounds or create novel derivatives with enhanced biological activity. Additionally, the compound's ability to form stable sulfonamides upon reaction with amines opens up opportunities for developing new classes of drugs with improved pharmacological profiles.

In the context of medicinal chemistry, 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride has been explored for its potential as a scaffold for drug discovery. A recent study published in Organic & Biomolecular Chemistry demonstrated its utility in the synthesis of novel antiviral agents targeting RNA viruses. The researchers utilized this compound to introduce trifluoromethylated pyrazole moieties into candidate molecules, which resulted in compounds with enhanced antiviral activity against influenza and hepatitis C viruses.

The environmental impact and safety profile of chemical compounds are critical considerations in their development and application. Studies have shown that 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride exhibits low toxicity and environmental persistence when used under controlled laboratory conditions. However, proper handling and disposal protocols should always be followed to ensure safety and minimize environmental impact.

In conclusion, 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172252-34-3) is a valuable compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an indispensable tool for chemists working on the development of new drugs and functional materials. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation in the chemical sciences.